Cas no 50614-86-3 (4-acetylindole)

• Product Name: 4-acetylindole
• CAS No: 50614-86-3
• MF: C₁₀H₉NO
• MW: 159.184562444687
• MDL: MFCD03095177
• CID: 839333
• PubChem ID: 13004673
• Update Time: 2025-04-19

4-acetylindole Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(1H-indol-4-yl)- (9CI)
• 1-(1H-indol-4-yl)ethanone
• 4-Acetylindole
• ETHANONE, 1-(1H-INDOL-4-YL)-
• 1-(1H-INDOL-4-YL)-ETHANONE
• 1-(indol-4-yl)ethanone
• 1-indol-4-yl-ethanone
• 4-Methylester indole, 4
• acetyl-4 indole
• AGN-PC-00KF4Y
• CTK8I9246
• PB23334
• SureCN827588
• DTXSID50514829
• SY097691
• AS-34094
• CS-0047277
• EN300-1856035
• J-502858
• MFCD03095177
• 50614-86-3
• RUBNGGWBJUGNNA-UHFFFAOYSA-N
• AKOS022715097
• BDBM93043
• DA-05383
• 1-(1H-Indol-4-yl)ethan-1-one
• SCHEMBL827588
• 4-acetylindole

• MDL： MFCD03095177
• Inchi： 1S/C10H9NO/c1-7(12)8-3-2-4-10-9(8)5-6-11-10/h2-6,11H,1H3
• InChI Key： RUBNGGWBJUGNNA-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC2=C1C=CN2

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles